Cas no 862168-11-4 (2-PYRIMIDINAMINE, 4-CHLORO-6-(2-METHOXYPHENYL)-)
2-PYRIMIDINAMINE, 4-CHLORO-6-(2-METHOXYPHENYL)- Chemical and Physical Properties
Names and Identifiers
-
- 2-PYRIMIDINAMINE, 4-CHLORO-6-(2-METHOXYPHENYL)-
- 2-Amino-4-chloro-6-(2-methoxyphenyl)pyrimidine
- SYQGHXNIIBJJKO-UHFFFAOYSA-N
- Q27467318
- DB-153916
- 4-Chloro-6-(2-Methoxyphenyl)pyrimidin-2-Amine
- 4-chloro-6-(2-methoxyphenyl)-2-pyrimidinamine
- CHEMBL1236713
- starbld0028882
- 3r4m
- AKOS015946742
- WOE
- SCHEMBL3718236
- 862168-11-4
- BDBM50343360
- 4-chloro-6-(2-methoxyphenyl)-pyrimidin-2-ylamine
- 2xdx
-
- Inchi: 1S/C11H10ClN3O/c1-16-9-5-3-2-4-7(9)8-6-10(12)15-11(13)14-8/h2-6H,1H3,(H2,13,14,15)
- InChI Key: SYQGHXNIIBJJKO-UHFFFAOYSA-N
- SMILES: C1(N)=NC(C2=CC=CC=C2OC)=CC(Cl)=N1
Computed Properties
- Exact Mass: 235.0512396Da
- Monoisotopic Mass: 235.0512396Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 61Ų
2-PYRIMIDINAMINE, 4-CHLORO-6-(2-METHOXYPHENYL)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01FG6C-100mg |
4-Chloro-6-(2-methoxyphenyl)-2-pyrimidinamine |
862168-11-4 | 95% | 100mg |
$196.00 | 2024-04-21 | |
| A2B Chem LLC | AX99620-100mg |
4-Chloro-6-(2-methoxyphenyl)-2-pyrimidinamine |
862168-11-4 | 95% | 100mg |
$206.00 | 2024-04-19 |
2-PYRIMIDINAMINE, 4-CHLORO-6-(2-METHOXYPHENYL)- Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 2-PYRIMIDINAMINE, 4-CHLORO-6-(2-METHOXYPHENYL)-
Introduction to 2-PYRIMIDINAMINE, 4-CHLORO-6-(2-METHOXYPHENYL) and Its Significance in Modern Chemical Research
2-PYRIMIDINAMINE, 4-CHLORO-6-(2-METHOXYPHENYL), identified by its CAS number 862168-11-4, represents a compound of considerable interest in the field of pharmaceutical and agrochemical research. This heterocyclic organic molecule, featuring a pyrimidine core substituted with chloro and methoxyphenyl groups, has garnered attention due to its structural versatility and potential biological activity. The pyrimidine scaffold is a privileged structure in medicinal chemistry, frequently employed in the design of drugs targeting various therapeutic areas, including oncology, antiviral, and antibacterial applications.
The structural motif of 2-PYRIMIDINAMINE, 4-CHLORO-6-(2-METHOXYPHENYL) incorporates a 4-chloro substituent at the 4-position of the pyrimidine ring and a 2-methoxyphenyl group at the 6-position. The chloro group is known to enhance the lipophilicity of molecules, facilitating their penetration across biological membranes. Concurrently, the methoxyphenyl ring introduces a hydrophobic pocket that can interact favorably with specific biological targets. This combination of functional groups makes the compound a promising candidate for further derivatization and optimization.
In recent years, there has been a surge in research focused on developing novel pyrimidine derivatives with enhanced pharmacological properties. The compound 862168-11-4 has been explored in several preclinical studies for its potential as an inhibitor of enzymes involved in cancer cell proliferation. Specifically, its ability to modulate kinases and other signaling proteins has been investigated, with preliminary findings suggesting significant promise in vitro. These studies have laid the groundwork for further exploration into its mechanisms of action and potential therapeutic applications.
The synthesis of 2-PYRIMIDINAMINE, 4-CHLORO-6-(2-METHOXYPHENYL) involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to construct the desired framework efficiently. The chloro and methoxyphenyl substituents are strategically incorporated to ensure optimal biological activity without compromising structural integrity.
The pharmacokinetic profile of 862168-11-4 is another critical area of investigation. Studies have begun to evaluate its solubility, stability under various conditions, and metabolic pathways in vivo. These parameters are essential for determining its bioavailability and potential side effects. Preliminary data suggest that the compound exhibits reasonable solubility in water and organic solvents alike, which could facilitate its formulation into diverse pharmaceutical dosage forms.
One of the most exciting aspects of 2-PYRIMIDINAMINE, 4-CHLORO-6-(2-METHOXYPHENYL) is its potential as a lead compound for drug discovery programs targeting unmet medical needs. The pyrimidine core's adaptability allows for extensive structural modifications without losing fundamental biological activity. Researchers are currently exploring derivatives that enhance potency while minimizing toxicity. Computational modeling techniques have been instrumental in predicting how different modifications will affect the compound's binding affinity to biological targets.
The role of computational chemistry in understanding the behavior of 862168-11-4 cannot be overstated. Molecular dynamics simulations have provided insights into how this compound interacts with proteins at an atomic level. These simulations have helped refine lead structures by predicting binding modes and identifying key interaction points. Such high-resolution data are invaluable for guiding experimental efforts toward optimizing drug-like properties.
In conclusion,862168-11-4 represents a compelling example of how structural diversity can be leveraged to develop novel therapeutics. Its unique combination of functional groups makes it an attractive scaffold for further medicinal chemistry exploration. As research progresses,this compound is poised to contribute significantly to advancements in pharmaceutical science,offering new hope for patients suffering from challenging diseases.
862168-11-4 (2-PYRIMIDINAMINE, 4-CHLORO-6-(2-METHOXYPHENYL)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)